(9S,14S,17S,23R,24S)-23,24-dihydroxy-5-methoxy-12,12-dimethyl-9-(2-methylprop-1-enyl)-10,11-dioxa-8,15,21-triazahexacyclo[12.10.1.02,7.08,25.015,23.017,21]pentacosa-1(25),2(7),3,5-tetraene-16,22-dione

• Molecular Formula: C27H33N3O7
• Molecular Weight: 511.6 g/mol
• IUPAC Name: (9S,14S,17S,23R,24S)-23,24-dihydroxy-5-methoxy-12,12-dimethyl-9-(2-methylprop-1-enyl)-10,11-dioxa-8,15,21-triazahexacyclo[12.10.1.02,7.08,25.015,23.017,21]pentacosa-1(25),2(7),3,5-tetraene-16,22-dione
• InChI: InChI=1S/C27H33N3O7/c1-14(2)11-20-29-18-12-15(35-5)8-9-16(18)21-22(29)19(13-26(3,4)37-36-20)30-24(32)17-7-6-10-28(17)25(33)27(30,34)23(21)31/h8-9,11-12,17,19-20,23,31,34H,6-7,10,13H2,1-5H3/t17-,19-,20-,23-,27+/m0/s1
• InChI Key: LRXYHMMJJCTUMY-KZXQSYCZSA-N
• Isomeric SMILES: CC(=C[C@H]1N2C3=C(C=CC(=C3)OC)C4=C2[C@H](CC(OO1)(C)C)N5C(=O)[C@@H]6CCCN6C(=O)[C@@]5([C@H]4O)O)C
• Canonical SMILES: CC(=CC1N2C3=C(C=CC(=C3)OC)C4=C2C(CC(OO1)(C)C)N5C(=O)C6CCCN6C(=O)C5(C4O)O)C
• Synonyms: verruculogen

Description

(9S,14S,17S,23R,24S)-23,24-Dihydroxy-5-methoxy-12,12-dimethyl-9-(2-methylprop-1-enyl)-10,11-dioxa-8,15,21-triazahexacyclo[12.10.1.02,7.08,25.015,23.017,21]pentacosa-1(25),2(7),3,5-tetraene-16,22-dione is a natural product found in Aspergillus fumigatus with data available.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of complex compounds, including those with intricate structures similar to the one you mentioned, play a crucial role in scientific research. For instance, the study of lanthanide(III) texaphyrin complexes, as conducted by Sessler et al. (1993), demonstrates the significance of synthesizing and characterizing such complex molecules. They examined the crystallization and structure of these complexes, revealing insights into their coordination and geometry.

Solid-State Chemistry

The investigation of chemical behaviors in the solid-state is another important application. Handelsman-Benory et al. (2000) Handelsman-Benory et al. (2000) explored the methyl rearrangement of methoxy-triazines, showing how such transformations can occur under different conditions. This kind of research contributes to a deeper understanding of chemical reactions in varied states.

Molecular Geometry and Functionality in Steroids

Research into the molecular geometry and functionality of steroid derivatives, similar to the complex molecule , is significant in understanding their potential applications. For example, the study by Djigoué et al. (2012) Djigoué et al. (2012) on androsterone derivatives revealed how their structural differences impact biological activities. Understanding such molecular structures aids in the development of targeted drugs and therapeutic agents.

Applications in Organic Synthesis and Alkaloid Synthesis

The compound's structure is similar to those used in organic synthesis and alkaloid synthesis. Studies like the one by Matsumoto et al. (1996) Matsumoto et al. (1996), which focused on synthesizing specific diterpenes, illustrate the use of complex molecular structures in crafting bioactive compounds.